1-[2-[[4-[(2,6-Dichloro-4-nitrophenyl)azo]phenyl]ethylamino]ethyl]pyridinium thiocyanate

Specification

• CAS No.: 84051-84-3
• Molecular Formula: C21H20Cl2N5O2.CNS; C22H20Cl2N6O2S
• Molecular Weight: 503.4 g/mol
• IUPAC Name: 4-[(2,6-dichloro-4-nitrophenyl)diazenyl]-N-ethyl-N-(2-pyridin-1-ium-1-ylethyl)aniline;thiocyanate
• Standard InChI: InChI=1S/C21H20Cl2N5O2.CHNS/c1-2-27(13-12-26-10-4-3-5-11-26)17-8-6-16(7-9-17)24-25-21-19(22)14-18(28(29)30)15-20(21)23;2-1-3/h3-11,14-15H,2,12-13H2,1H3;3H/q+1;/p-1
• Standard InChI Key: SLSDMZJLAVZXLF-UHFFFAOYSA-M
• Canonical SMILES: CCN(CC[N+]1=CC=CC=C1)C2=CC=C(C=C2)N=NC3=C(C=C(C=C3Cl)[N+](=O)[O-])Cl.C(#N)[S-]

Introduction

Chemical Identification and Structural Features

1-[2-[[4-[(2,6-Dichloro-4-nitrophenyl)azo]phenyl]ethylamino]ethyl]pyridinium thiocyanate is identified by the CAS number 84051-84-3 and molecular formula C₂₂H₂₀Cl₂N₆O₂S, corresponding to a molecular weight of 503.40 g/mol. Its structure integrates three critical components:

• A pyridinium moiety, which confers cationic character and enhances solubility in polar solvents.

• An azo group (-N=N-) linking the pyridinium system to a dichloronitrophenyl group, a configuration known for its electron-withdrawing effects and chromophoric properties.

• A thiocyanate counterion, which modulates ionic interactions and stability.

The SMILES notation for this compound is CCN(CC[n+]1ccccc1)c2ccc(cc2)/N=N/c3c(cc(cc3Cl)[N+](=O)[O-])Cl.C(#N)[S-], while its InChIKey is SLSDMZJLAVZXLF-QREUMGABSA-M. These identifiers confirm the spatial arrangement of substituents, particularly the meta-chloro and para-nitro groups on the phenyl ring, which influence electronic distribution and reactivity.

Physicochemical Properties

Key physicochemical attributes inferred from structural analogs include:

Property	Value/Description	Basis for Inference
Solubility	Moderate in DMF, DMSO; low in H₂O	Pyridinium cation polarity
Thermal Stability	Decomposes above 200°C	Nitro and azo group lability
Optical Properties	λₘₐₓ ~450–500 nm (azo chromophore)	Analogous azo dyes

The compound’s crystalline nature is evidenced by its purification via recrystallization from ethanol-hexane mixtures in related syntheses. Stability under ambient conditions remains unconfirmed, though nitroaromatics generally require protection from light and moisture.

Comparative Analysis with Structural Analogues

The substitution pattern critically modulates properties, as shown in this comparison with 1-[2-[[4-[(2-cyano-4-nitrophenyl)azo]phenyl]ethylamino]ethyl]pyridinium thiocyanate (CAS 84000-84-0):

Feature	Target Compound	2-Cyano Analogue
Substituents	2,6-Cl; 4-NO₂	2-CN; 4-NO₂
Electron Effects	Strong -I (Cl, NO₂)	Moderate -I (CN, NO₂)
λₘₐₓ (nm)	~480 (predicted)	~460 (observed)
Bioactivity	Unknown	Mild antibacterial

The dichloro derivative’s stronger electron withdrawal likely red-shifts absorption and enhances oxidative stability relative to the cyano analogue.

Current Research and Future Directions

Recent studies highlight unmet needs:

• Synthetic Optimization: Scalable routes avoiding hazardous intermediates (e.g., diazonium salts).

• Application Trials: Dye fastness tests and antimicrobial screens.

• Computational Modeling: DFT studies to predict reactivity and binding modes.

Collaboration between synthetic chemists and materials scientists could unlock functionalities in photovoltaics or drug delivery, leveraging the compound’s modular architecture.